Cas no 159411-40-2 (Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester)
159411-40-2 structure
Product Name:Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester
CAS No:159411-40-2
MF:C17H16O5
MW:300.305945396423
CID:1338135
Update Time:2024-08-17
Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester
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- Inchi: 1S/C17H16O5/c1-2-11-21-14-7-5-13(6-8-14)17(20)22-15-9-3-12(4-10-15)16(18)19/h3-10H,2,11H2,1H3,(H,18,19)
- InChI Key: FPJMVAUBWZUTAT-UHFFFAOYSA-N
- SMILES: C(OC1=CC=C(C(O)=O)C=C1)(=O)C1=CC=C(OCCC)C=C1
Computed Properties
- Exact Mass: 300.09978
Experimental Properties
- Density: 1.238±0.06 g/cm3(Predicted)
- Melting Point: 204.9-207.4 °C(Solv: acetone (67-64-1))
- Boiling Point: 488.1±30.0 °C(Predicted)
- PSA: 72.83
- pka: 4.01±0.10(Predicted)
Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
159411-40-2 (Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester) Related Products
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- 93-44-7(naphthalen-2-yl benzoate)
- 5438-19-7(4-Propoxybenzoic acid)
- 23676-08-6(Methyl 4-Ethyloxybenzoate)
- 32122-11-5(Methyl 4-benzyloxybenzoate)
- 93-99-2(Phenyl benzoate)
- 136-36-7(3-Hydroxyphenyl benzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 121-98-2(Methyl 4-methoxybenzoate)
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